Cas no 61314-76-9 (1,3-Benzenedisulfonyl dichloride, 5-nitro-)

• Product Name: 1,3-Benzenedisulfonyl dichloride, 5-nitro-
• CAS No: 61314-76-9
• MF: C₆H₃Cl₂NO₆S₂
• MW: 320.127117395401
• CID: 484474
• PubChem ID: 12573608
• Update Time: 2025-04-19

1,3-Benzenedisulfonyl dichloride, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonyl dichloride, 5-nitro-
• 5-nitrobenzene-1,3-disulfonyl chloride
• 5-Nitrobenzene-1,3-disulfonyl dichloride
• DTXSID70503058
• SCHEMBL816810
• 61314-76-9

• Inchi： 1S/C6H3Cl2NO6S2/c7-16(12,13)5-1-4(9(10)11)2-6(3-5)17(8,14)15/h1-3H
• InChI Key： MSSVDPARIZPFOM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=1)S(=O)(=O)Cl)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 318.87799
• Monoisotopic Mass: 318.8778846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 111.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides